Cas no 361172-65-8 (N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide
• CAS No: 361172-65-8
• MF: C₂₂H₂₃N₃O₂S
• MW: 393.501923799515
• CID: 6024896
• PubChem ID: 4182131
• Update Time: 2025-07-09

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide
• N-(2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenyl)acetamide
• Benzeneacetamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-methoxy-
• SR-01000445304
• N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methoxyphenyl)acetamide
• AKOS016391253
• N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenyl)acetamide
• EU-0072884
• F0778-0424
• Oprea1_652286
• 361172-65-8
• N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(4-methoxyphenyl)acetamide
• SR-01000445304-1

• Inchi： 1S/C22H23N3O2S/c1-14-4-9-20(15(2)10-14)25-22(18-12-28-13-19(18)24-25)23-21(26)11-16-5-7-17(27-3)8-6-16/h4-10H,11-13H2,1-3H3,(H,23,26)
• InChI Key： ZMVQUOSUCROMAE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=C(C)C=C3C)N=C3CSCC3=2)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 393.15109816g/mol
• Monoisotopic Mass: 393.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 643.8±55.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide

Research Briefing on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide (CAS: 361172-65-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide (CAS: 361172-65-8), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and synthetic pathways.

Recent studies have focused on the synthesis and optimization of N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity and confirming its identity. These efforts are critical for subsequent pharmacological evaluations and potential scale-up for clinical trials.

Pharmacological investigations have revealed that N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide exhibits promising activity as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest its potential efficacy in addressing conditions such as inflammation and certain types of cancer. The compound's mechanism of action appears to involve interaction with key signaling pathways, although further research is required to fully elucidate these interactions.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a subject of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its bioavailability and potential side effects. These findings are essential for guiding future drug development efforts and optimizing dosing regimens.

Despite these advancements, challenges remain in the development of N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide as a viable therapeutic agent. Issues such as solubility, stability, and selectivity need to be addressed to enhance its clinical applicability. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles.

In conclusion, N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide represents a promising candidate in the field of chemical biology and pharmaceutical research. Continued investigation into its synthesis, pharmacological properties, and therapeutic potential is warranted to fully realize its benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications.